4-({[4-(4-morpholinylsulfonyl)-2-thienyl]carbonyl}amino)benzoic acid

• IUPAC Name: 4-[(4-morpholin-4-ylsulfonylthiophene-2-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C16H16N2O6S2/c19-15(17-12-3-1-11(2-4-12)16(20)21)14-9-13(10-25-14)26(22,23)18-5-7-24-8-6-18/h1-4,9-10H,5-8H2,(H,17,19)(H,20,21)
• InChI Key: SWYDUGDQHXXFDN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CSC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H16N2O6S2
• Molecular Weight: 396.4 g/mol

Description

4-({[4-(4-morpholinylsulfonyl)-2-thienyl]carbonyl}amino)benzoic acid, also known as MTSEA-biotin, is a commonly used reagent in scientific research. It is a sulfhydryl-reactive compound that is used to modify cysteine residues in proteins. The compound has a molecular weight of 438.5 g/mol and a chemical formula of C18H22N2O6S2.

Mechanism of Action

4-({[4-(4-morpholinylsulfonyl)-2-thienyl]carbonyl}amino)benzoic acid reacts with cysteine residues in proteins through a thiol-disulfide exchange reaction. The compound contains a sulfhydryl-reactive group that reacts with the thiol group of cysteine residues, forming a covalent bond. This modification can affect the structure and function of the protein, depending on the location of the modified cysteine residue.
Biochemical and Physiological Effects:
This compound can have a variety of biochemical and physiological effects, depending on the protein being modified and the location of the modified cysteine residue. The modification can affect protein stability, activity, and interactions with other proteins or ligands. In some cases, the modification can lead to protein aggregation or degradation.

Advantages and Limitations for Lab Experiments

4-({[4-(4-morpholinylsulfonyl)-2-thienyl]carbonyl}amino)benzoic acid has several advantages as a research tool. It is a specific and reversible modifier of cysteine residues, which allows for precise control over the modification. It is also relatively easy to use and can be applied to a variety of proteins. However, there are also limitations to its use. The modification can be difficult to detect in some cases, and the modification may not accurately reflect the native state of the protein.

Future Directions

There are several future directions for research involving 4-({[4-(4-morpholinylsulfonyl)-2-thienyl]carbonyl}amino)benzoic acid. One area of interest is the development of new reagents that can modify other amino acid residues in proteins. Another area of interest is the application of this compound to study protein-protein interactions and protein-ligand interactions. Finally, there is potential for the use of this compound in drug discovery, as the modification of cysteine residues can affect the activity of enzymes and receptors that are targets for drug development.

Scientific Research Applications

4-({[4-(4-morpholinylsulfonyl)-2-thienyl]carbonyl}amino)benzoic acid is widely used in scientific research as a tool to study protein structure and function. It is used to modify cysteine residues in proteins, which can provide information on the role of these residues in protein function. The modified proteins can be analyzed using techniques such as mass spectrometry and X-ray crystallography to determine the effect of the modification on protein structure and function.